Cas no 918817-90-0 (2-(Butylamino)hexadecanoic acid)

• Product Name: 2-(Butylamino)hexadecanoic acid
• CAS No: 918817-90-0
• MF: C₂₀H₄₁NO₂
• MW: 327.545046567917
• CID: 770359
• Update Time: 2023-08-03

2-(Butylamino)hexadecanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 2-(butylamino)-
• 2-(butylamino)hexadecanoic acid
• 2-(Butylamino)hexadecanoic acid

• Inchi： 1S/C20H41NO2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-19(20(22)23)21-18-6-4-2/h19,21H,3-18H2,1-2H3,(H,22,23)
• InChI Key： ZCZITWAXBDPDET-UHFFFAOYSA-N
• SMILES： OC(C(CCCCCCCCCCCCCC)NCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 256
• Topological Polar Surface Area: 49.3